4-hydroxy-N-(4-methyl-1,3-thiazol-2-yl)-2-oxo-1,2-dihydro-3-quinolinecarboxamide

• IUPAC Name: 4-hydroxy-N-(4-methyl-1,3-thiazol-2-yl)-2-oxo-1H-quinoline-3-carboxamide
• InChI: InChI=1S/C14H11N3O3S/c1-7-6-21-14(15-7)17-13(20)10-11(18)8-4-2-3-5-9(8)16-12(10)19/h2-6H,1H3,(H,15,17,20)(H2,16,18,19)
• InChI Key: QZQISASCZUVXGD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)C2=C(C3=CC=CC=C3NC2=O)O
• Molecular Formula: C14H11N3O3S
• Molecular Weight: 301.32 g/mol

Description

4-hydroxy-N-(4-methyl-1,3-thiazol-2-yl)-2-oxo-1,2-dihydro-3-quinolinecarboxamide, also known as MTIQ, is a synthetic compound that has gained attention due to its potential use in scientific research. MTIQ belongs to the class of quinolinecarboxamide compounds and has been shown to have various biochemical and physiological effects. In

Scientific Research Applications

4-hydroxy-N-(4-methyl-1,3-thiazol-2-yl)-2-oxo-1,2-dihydro-3-quinolinecarboxamide has been found to have various applications in scientific research. One of the most significant applications of 4-hydroxy-N-(4-methyl-1,3-thiazol-2-yl)-2-oxo-1,2-dihydro-3-quinolinecarboxamide is its use as a fluorescent probe for the detection of DNA. 4-hydroxy-N-(4-methyl-1,3-thiazol-2-yl)-2-oxo-1,2-dihydro-3-quinolinecarboxamide has a high affinity for DNA and can be used to detect DNA damage and repair. Additionally, 4-hydroxy-N-(4-methyl-1,3-thiazol-2-yl)-2-oxo-1,2-dihydro-3-quinolinecarboxamide has been shown to have anticancer properties and can induce apoptosis in cancer cells. 4-hydroxy-N-(4-methyl-1,3-thiazol-2-yl)-2-oxo-1,2-dihydro-3-quinolinecarboxamide has also been used as a tool to study the mechanism of action of certain enzymes and proteins.

Mechanism of Action

4-hydroxy-N-(4-methyl-1,3-thiazol-2-yl)-2-oxo-1,2-dihydro-3-quinolinecarboxamide has been shown to interact with DNA by intercalating between the base pairs. This interaction can lead to DNA damage and can induce apoptosis in cancer cells. Additionally, 4-hydroxy-N-(4-methyl-1,3-thiazol-2-yl)-2-oxo-1,2-dihydro-3-quinolinecarboxamide has been shown to inhibit the activity of certain enzymes and proteins, which can lead to changes in cellular processes.
Biochemical and Physiological Effects:
4-hydroxy-N-(4-methyl-1,3-thiazol-2-yl)-2-oxo-1,2-dihydro-3-quinolinecarboxamide has been shown to have various biochemical and physiological effects. 4-hydroxy-N-(4-methyl-1,3-thiazol-2-yl)-2-oxo-1,2-dihydro-3-quinolinecarboxamide has been shown to induce DNA damage and apoptosis in cancer cells, which can lead to cell death. 4-hydroxy-N-(4-methyl-1,3-thiazol-2-yl)-2-oxo-1,2-dihydro-3-quinolinecarboxamide has also been shown to inhibit the activity of certain enzymes and proteins, which can lead to changes in cellular processes. Additionally, 4-hydroxy-N-(4-methyl-1,3-thiazol-2-yl)-2-oxo-1,2-dihydro-3-quinolinecarboxamide has been shown to have antioxidant properties and can protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

4-hydroxy-N-(4-methyl-1,3-thiazol-2-yl)-2-oxo-1,2-dihydro-3-quinolinecarboxamide has several advantages for lab experiments. 4-hydroxy-N-(4-methyl-1,3-thiazol-2-yl)-2-oxo-1,2-dihydro-3-quinolinecarboxamide is a fluorescent probe that can be used to detect DNA damage and repair. Additionally, 4-hydroxy-N-(4-methyl-1,3-thiazol-2-yl)-2-oxo-1,2-dihydro-3-quinolinecarboxamide has anticancer properties and can induce apoptosis in cancer cells. However, there are also limitations to the use of 4-hydroxy-N-(4-methyl-1,3-thiazol-2-yl)-2-oxo-1,2-dihydro-3-quinolinecarboxamide in lab experiments. 4-hydroxy-N-(4-methyl-1,3-thiazol-2-yl)-2-oxo-1,2-dihydro-3-quinolinecarboxamide can be toxic at high concentrations, and its effects on non-cancerous cells are not well understood. Additionally, the mechanism of action of 4-hydroxy-N-(4-methyl-1,3-thiazol-2-yl)-2-oxo-1,2-dihydro-3-quinolinecarboxamide is not fully understood, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of 4-hydroxy-N-(4-methyl-1,3-thiazol-2-yl)-2-oxo-1,2-dihydro-3-quinolinecarboxamide in scientific research. One direction is the development of 4-hydroxy-N-(4-methyl-1,3-thiazol-2-yl)-2-oxo-1,2-dihydro-3-quinolinecarboxamide derivatives with improved properties, such as reduced toxicity and increased selectivity for cancer cells. Another direction is the use of 4-hydroxy-N-(4-methyl-1,3-thiazol-2-yl)-2-oxo-1,2-dihydro-3-quinolinecarboxamide as a tool to study the mechanism of action of certain enzymes and proteins. Additionally, 4-hydroxy-N-(4-methyl-1,3-thiazol-2-yl)-2-oxo-1,2-dihydro-3-quinolinecarboxamide can be used in combination with other compounds to enhance its anticancer properties. Overall, the potential applications of 4-hydroxy-N-(4-methyl-1,3-thiazol-2-yl)-2-oxo-1,2-dihydro-3-quinolinecarboxamide in scientific research are vast, and further studies are needed to fully understand its properties and mechanisms of action.